Cas no 366016-71-9 (1,2-Propanediol, 3-(1H-imidazol-2-yl)-)

1,2-Propanediol, 3-(1H-imidazol-2-yl)- structure
366016-71-9 structure
Product Name:1,2-Propanediol, 3-(1H-imidazol-2-yl)-
CAS No:366016-71-9
MF:C6H10N2O2
MW:142.155801296234
CID:1477847
Update Time:2024-08-23

1,2-Propanediol, 3-(1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol, 3-(1H-imidazol-2-yl)-
    • Inchi: 1S/C6H10N2O2/c9-4-5(10)3-6-7-1-2-8-6/h1-2,5,9-10H,3-4H2,(H,7,8)
    • InChI Key: LSIAFBPICWRWLE-UHFFFAOYSA-N
    • SMILES: C(O)C(O)CC1NC=CN=1

Computed Properties

  • Exact Mass: 142.0743
  • Monoisotopic Mass: 142.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 99.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.1A^2

Experimental Properties

  • Density: 1.345±0.06 g/cm3(Predicted)
  • Boiling Point: 499.5±35.0 °C(Predicted)
  • PSA: 69.14
  • pka: 13.72±0.20(Predicted)
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